2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-ethyl-2-oxoacetamide
• InChI: InChI=1S/C14H16N2O2/c1-4-15-14(18)13(17)12-9(2)16(3)11-8-6-5-7-10(11)12/h5-8H,4H2,1-3H3,(H,15,18)
• InChI Key: REGZLACLKKAENU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)C1=C(N(C2=CC=CC=C21)C)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide, also known as DIM-EtOAc, is a synthetic compound that has been widely used in scientific research. It belongs to the class of indole derivatives and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress. 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide has also been shown to induce apoptosis in cancer cells by modulating various signaling pathways.
Biochemical and Physiological Effects:
2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also increases the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide has been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide in lab experiments is its high purity and stability. It can be easily synthesized and purified, and its structure can be confirmed using various spectroscopic techniques. 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide is also relatively inexpensive compared to other compounds used in scientific research. However, one of the limitations of using 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide. One of the areas of interest is the development of novel analogs with improved pharmacological properties. Another area of research is the investigation of the potential of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide as a therapeutic agent for various diseases. The role of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide in modulating the gut microbiome and its effects on overall health and disease prevention is also an area of interest. Further studies are needed to fully understand the mechanism of action of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide and its potential therapeutic applications.
Conclusion:
In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide is a synthetic compound that has shown promising results in various scientific research studies. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties and has potential therapeutic applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide have been discussed in this paper. Further research is needed to fully understand the potential of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide involves the reaction of 1,2-dimethyl-1H-indole-3-carboxylic acid with ethyl chloroacetate in the presence of a base such as triethylamine. The resulting intermediate is then hydrolyzed to obtain the desired product. The purity and yield of the compound can be improved by recrystallization and chromatography techniques.

Scientific Research Applications

2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide has been extensively used in scientific research due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. It has been studied for its role in the prevention and treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. 2-(1,2-dimethyl-1H-indol-3-yl)-N-ethyl-2-oxoacetamide has also been used as a tool compound to investigate the mechanisms of various biological processes.